Cas no 1045826-92-3 (1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone)
1045826-92-3 structure
Product Name:1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone
CAS No:1045826-92-3
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD08445346
CID:3103527
PubChem ID:16762491
Update Time:2025-04-21
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-Dimethyl-1H-pyrazol-4-yl)-propan-2-one
- CHEMBRDG-BB 4019232
- 1-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETONE
- 1-(3,5-dimethyl-1H-pyrazol-4-yl)propan-2-one
- 008595
- ZERO
- CS-0315302
- SCHEMBL16892246
- AKOS005174398
- 1045826-92-3
- MFCD08445346
- BS-39583
- STK786610
- NCGC00339682-01
- AB01333070-02
- ZERO/008595
- 1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone
-
- MDL: MFCD08445346
- Inchi: 1S/C8H12N2O/c1-5(11)4-8-6(2)9-10-7(8)3/h4H2,1-3H3,(H,9,10)
- InChI Key: RLNUZSMCJBZMAT-UHFFFAOYSA-N
- SMILES: O=C(C)CC1C(C)=NNC=1C
Computed Properties
- Exact Mass: 152.094963011Da
- Monoisotopic Mass: 152.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 45.8Ų
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM484858-5g |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)propan-2-one |
1045826-92-3 | 97% | 5g |
$136 | 2022-06-14 | |
| TRC | B430008-50mg |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone |
1045826-92-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B430008-100mg |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone |
1045826-92-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B430008-500mg |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone |
1045826-92-3 | 500mg |
$ 80.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1267184-5g |
1-(3,5-dimethyl-1H-pyrazol-4-yl)acetone |
1045826-92-3 | 95% | 5g |
$315 | 2024-06-06 | |
| abcr | AB217475-1 g |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone; 95% |
1045826-92-3 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB217475-5 g |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone; 95% |
1045826-92-3 | 5 g |
€381.90 | 2023-07-20 | ||
| abcr | AB217475-1g |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone, 95%; . |
1045826-92-3 | 95% | 1g |
€137.20 | 2025-04-22 | |
| abcr | AB217475-5g |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone, 95%; . |
1045826-92-3 | 95% | 5g |
€381.90 | 2025-04-22 | |
| 1PlusChem | 1P00J21V-1g |
1-(3,5-dimethyl-1H-pyrazol-4-yl)acetone |
1045826-92-3 | 95% | 1g |
$72.00 | 2025-03-01 |
1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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